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Compound of Interest

Compound Name: Diisobutylaluminum chloride

Cat. No.: B159372

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Diisobutylaluminum chloride (DIBAL-CI), a
versatile organoaluminum reagent. It covers its chemical identifiers, physical and chemical
properties, key applications in organic synthesis, and detailed experimental methodologies.

Chemical Identifiers and Properties

Diisobutylaluminum chloride is a pyrophoric liquid that is highly reactive and sensitive to air
and moisture.[1][2] It is a powerful reducing agent and a crucial co-catalyst in polymerization
reactions.[1][3]

A comprehensive list of identifiers for Diisobutylaluminum chloride is provided in the table
below, facilitating its unambiguous identification in literature and databases.[4][5]
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Identifier Type Value

CAS Number 1779-25-5[4]

IUPAC Name chloro-bis(2-methylpropyl)alumane[4]
Synonyms DIBAL-CI, Diisobutylchloroaluminum,

Chlorodiisobutylaluminum[1][4]

Molecular Formula C8H18AICI[4]

Molecular Weight 176.66 g/mol [4]

inChl INChl=1S/2C4H9.Al.CIH/c21-
4(2)3;;/h24H,1H2,2-3H3;;1H/q;;+1;/p-1[4]

InChlKey HQMRIBYCTLBDAK-UHFFFAOYSA-M[4]

SMILES CC(C)C--INVALID-LINK--CI[4]

EC Number 217-216-8

MDL Number MFCD00008927

PubChem CID 15688[4]

The physical and chemical properties of Diisobutylaluminum chloride are summarized in the

following table. These properties are critical for its safe handling, storage, and use in

experimental setups.
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Property Value

Appearance Colorless liquid[2]
Melting Point -40 °C

Boiling Point 152 °C at 10 mmHg
Density 0.905 g/mL at 25 °C
Flash Point -18 °C[6]

Refractive Index n20/D 1.4506 (lit.)

Soluble in aromatic, saturated aliphatic, and
Solubility cycloaliphatic hydrocarbons. Reacts violently
with water.[1][6]

Stability Air and moisture sensitive; pyrophoric.[1][7]

Applications in Organic Synthesis

Diisobutylaluminum chloride is a valuable reagent with two primary applications in organic
synthesis: as a selective reducing agent and as a co-catalyst in Ziegler-Natta polymerization.

DIBAL-CI is widely used for the partial reduction of esters and nitriles to aldehydes at low
temperatures.[2] This selectivity is a key advantage over more powerful reducing agents like
lithium aluminum hydride, which typically reduce these functional groups to alcohols and
amines, respectively. The reaction proceeds through a stable tetrahedral intermediate at low
temperatures, which upon workup, yields the aldehyde.

In the field of polymer chemistry, Diisobutylaluminum chloride serves as a co-catalyst in
Ziegler-Natta polymerization systems for the synthesis of polyolefins.[3][8] It interacts with the
transition metal catalyst, typically a titanium compound, to form the active catalytic species that
polymerizes alpha-olefins with high stereoselectivity.[8][9]

Experimental Protocols

Proper handling and experimental setup are paramount when working with the highly reactive
Diisobutylaluminum chloride. All manipulations should be carried out under an inert
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atmosphere (e.g., nitrogen or argon) using anhydrous solvents.

The following is a generalized, illustrative protocol for the partial reduction of an ester to an

aldehyde using a diisobutylaluminum reagent. This protocol is adapted from procedures for the

closely related Diisobutylaluminum hydride (DIBAL-H) and should be optimized for specific
substrates.[10]

Materials:

Ester (1.0 eq)

Anhydrous dichloromethane (DCM) or toluene

Diisobutylaluminum chloride (1.0 M solution in hexanes, 1.1 eq)
Anhydrous methanol

Saturated aqueous solution of Rochelle's salt (potassium sodium tartrate)
Anhydrous magnesium sulfate

Standard glassware for inert atmosphere reactions (e.g., Schlenk line, nitrogen-flushed
flasks)

Procedure:

Under an inert atmosphere, dissolve the ester (1.0 eq) in anhydrous DCM or toluene.

Cool the solution to -78 °C using a dry ice/acetone bath.

Slowly add the Diisobutylaluminum chloride solution (1.1 eq) dropwise to the stirred
solution of the ester, maintaining the temperature at -78 °C.

Stir the reaction mixture at -78 °C for 1-3 hours. Monitor the reaction progress by thin-layer
chromatography (TLC).

Once the starting material is consumed, quench the reaction at -78 °C by the slow, dropwise
addition of anhydrous methanol to decompose excess DIBAL-CI.
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 Allow the reaction mixture to warm to room temperature.

o Add a saturated aqueous solution of Rochelle's salt and stir vigorously until two clear layers

form.

e Separate the organic layer and extract the aqueous layer with DCM (3 x).

o Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate

under reduced pressure.

» Purify the crude aldehyde by column chromatography on silica gel.

Reaction Mechanisms and Workflows

Visualizing the reaction pathways and experimental workflows can aid in understanding the

underlying chemistry and procedural steps.

The reduction of an ester to an aldehyde by a diisobutylaluminum reagent proceeds through

the formation of a stable tetrahedral intermediate at low temperatures.
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Caption: Mechanism of ester reduction.

The following diagram illustrates a simplified workflow for Ziegler-Natta polymerization where

Diisobutylaluminum chloride acts as a co-catalyst.
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Caption: Ziegler-Natta polymerization workflow.
Safety Information
Diisobutylaluminum chloride is a hazardous chemical that requires strict safety precautions.
e Pyrophoric: Ignites spontaneously in air.[1]
o Water-reactive: Reacts violently with water, releasing flammable gases.[7]

o Corrosive: Causes severe skin burns and eye damage.[11]
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» Handling: Must be handled under an inert atmosphere in a well-ventilated fume hood.[12]

o Personal Protective Equipment (PPE): Flame-retardant lab coat, safety goggles, and
appropriate gloves are mandatory.

» Fire Extinguishing: Use dry chemical powder, soda ash, or lime. DO NOT use water.[7]

This technical guide provides a foundational understanding of Diisobutylaluminum chloride
for researchers and professionals. For specific applications, further consultation of peer-
reviewed literature is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Diisobutylaluminum
Chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b159372#cas-number-and-identifiers-for-
diisobutylaluminum-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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